BE“GH@ Methodological & Application

Check Availability & Pricing

Safety Precautions and Application Notes for 5-
Phenylvaleric Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Phenylvaleric acid

Cat. No.: B181589

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols and application notes for the handling and
use of 5-Phenylvaleric acid (CAS No. 2270-20-4). It is intended to supplement, not replace,
institutional safety guidelines and standard laboratory practices.

Overview and Hazard Identification

5-Phenylvaleric acid, also known as 5-phenylpentanoic acid, is a monocarboxylic acid that
appears as a white to off-white crystalline powder.[1][2] It is @ major metabolite produced by gut
microbiota from the metabolism of flavan-3-ols and is also used as a raw material in chemical
synthesis. While it is a naturally occurring compound, it requires careful handling in a laboratory
setting due to its potential hazards.

Signal Word: Warning

Primary Hazards:

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

o May cause respiratory irritation.
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Physicochemical and Toxicological Data

A summary of key quantitative data for 5-Phenylvaleric acid is provided in the table below for

easy reference.

Property Value Reference
Molecular Formula C11H1402
Molecular Weight 178.23 g/mol
Appearance White Po off-white crystals or
crystalline powder
Melting Point 58-60 °C
Boiling Point 177-178 °C at 13 mmHg
Purity Typically >98%
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

Personal Protective Equipment (PPE) and Handling

Protocols

Adherence to proper PPE and handling protocols is crucial to minimize exposure and ensure a

safe working environment.

Personal Protective Equipment

The following PPE should be worn at all times when handling 5-Phenylvaleric acid:

o Eye and Face Protection: Chemical safety goggles or glasses that meet ANSI Z.87.1

standards are required. A face shield should be worn over safety glasses when there is a risk

of splashing or aerosol generation.
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» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.
Gloves should be inspected before use and changed immediately if contaminated.

» Skin and Body Protection: A laboratory coat (Nomex® or similar flame-retardant material is
recommended) buttoned to its full length is required. Long pants and closed-toe shoes must

be worn.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator (e.g., N95 dust mask) should be used. If airborne concentrations are
expected to exceed exposure limits, a higher level of respiratory protection is necessary.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling 5-Phenylvaleric acid
in a laboratory setting.
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Caption: Standard workflow for handling 5-Phenylvaleric acid.
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Storage and Disposal Protocols

Proper storage and disposal are critical for maintaining the stability of 5-Phenylvaleric acid
and ensuring laboratory safety.

Storage

» Store in a tightly closed container in a dry and well-ventilated place.
o Recommended storage temperature is room temperature for the solid form.

o Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For long-term
storage, stock solutions can be kept at -20°C for up to one month or -80°C for up to six
months.

Disposal

¢ Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

e Do not allow the product to enter drains.

Emergency Procedures and First Aid

In the event of an exposure or spill, the following procedures should be followed.

Emergency Response Signaling Pathway

The following diagram illustrates the logical steps to take in an emergency situation involving 5-
Phenylvaleric acid.
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Caption: Emergency response pathway for 5-Phenylvaleric acid exposure.

First Aid Measures

¢ If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

o |f Swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.
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Spills and Leaks

o Small Spills: Sweep up the material and place it in a suitable container for disposal. Avoid
dust formation.

o Large Spills: Evacuate the area. Wear appropriate PPE and prevent the material from
entering drains. Shovel the spilled material into suitable containers for disposal. Ensure
adequate ventilation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b181589?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7109829.htm
https://www.benchchem.com/product/b181589#safety-precautions-and-msds-for-5-phenylvaleric-acid
https://www.benchchem.com/product/b181589#safety-precautions-and-msds-for-5-phenylvaleric-acid
https://www.benchchem.com/product/b181589#safety-precautions-and-msds-for-5-phenylvaleric-acid
https://www.benchchem.com/product/b181589#safety-precautions-and-msds-for-5-phenylvaleric-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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